Gallium-71

• IUPAC Name: gallium-71
• InChI: InChI=1S/Ga/i1+1
• InChI Key: GYHNNYVSQQEPJS-OUBTZVSYSA-N
• Canonical SMILES: [Ga]
• Isomeric SMILES: [71Ga]
• Molecular Formula: Ga
• Molecular Weight: 70.924703 g/mol
• CAS No.: 14391-03-8

Description

Gallium-71 is a stable isotope of the element gallium, which is a metal in Group 13 of the periodic table. This compound constitutes approximately 39.9% of natural gallium, with the remaining 60.1% being gallium-69 . Gallium was discovered in 1875 by the French chemist Paul-Émile Lecoq de Boisbaudran . This compound has unique properties, including a low melting point of about 29.76°C and a high boiling point of 2403°C . It is primarily used in various scientific and industrial applications due to its unique physical and chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: Gallium-71 is typically obtained as a by-product during the extraction of other metals such as zinc and aluminum. The primary method involves the processing of ores like bauxite and sphalerite, where gallium is extracted through a series of chemical reactions . The process includes:

Leaching: The ore is treated with a strong acid or base to dissolve the gallium.

Precipitation: Gallium is precipitated out of the solution by adjusting the pH.

Purification: The precipitated gallium is purified through electrolysis or other refining methods.

Industrial Production Methods: In industrial settings, gallium is produced by processing bauxite ore, which contains small amounts of gallium. The Bayer process is commonly used, where bauxite is digested in sodium hydroxide, and gallium is extracted from the resulting solution . The extracted gallium is then purified to obtain this compound.

Chemical Reactions Analysis

Types of Reactions: Gallium-71 undergoes various chemical reactions, including:

Oxidation: Gallium reacts with oxygen to form gallium oxide (Ga₂O₃).

Reduction: Gallium oxide can be reduced back to gallium metal using reducing agents like hydrogen at high temperatures.

Substitution: Gallium can undergo substitution reactions with halogens to form gallium halides, such as gallium chloride (GaCl₃).

Common Reagents and Conditions:

Oxidation: Requires oxygen and elevated temperatures.

Reduction: Involves hydrogen gas and high temperatures.

Substitution: Utilizes halogens like chlorine or bromine under controlled conditions.

Major Products:

Gallium Oxide (Ga₂O₃): Formed during oxidation.

Gallium Halides (e.g., GaCl₃): Produced during substitution reactions.

Scientific Research Applications

Gallium-71 has numerous applications in scientific research, including:

Chemistry: Used as a tracer in nuclear magnetic resonance (NMR) studies due to its stable isotope properties.

Biology: Employed in biological studies to understand metal ion interactions in biological systems.

Medicine: Utilized in radiopharmaceuticals for imaging and diagnostic purposes.

Industry: Applied in the production of semiconductors and light-emitting diodes (LEDs) due to its optoelectronic properties.

Mechanism of Action

The mechanism of action of gallium-71 involves its ability to mimic other metal ions, such as iron, in biological systems. This mimicry allows this compound to interfere with biological processes that rely on metal ions, such as enzyme activity and cellular metabolism . This compound can bind to proteins and enzymes, disrupting their normal function and leading to various biological effects .

Comparison with Similar Compounds

Indium-111: Another Group 13 element with similar chemical properties but different applications in nuclear medicine.

Thallium-201: Used in medical imaging but has different chemical and physical properties compared to gallium-71.

This compound’s unique combination of stability, chemical reactivity, and biological activity makes it a valuable compound in various scientific and industrial fields.